Cas no 1096264-48-0 (1-[(2-Chlorophenyl)methyl]indol-6-amine)

• Product Name: 1-[(2-Chlorophenyl)methyl]indol-6-amine
• CAS No: 1096264-48-0
• MF: C₁₅H₁₃ClN₂
• MW: 256.730122327805
• CID: 6605040
• PubChem ID: 43308899
• Update Time: 2025-05-26

1-[(2-Chlorophenyl)methyl]indol-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7441148
• Z414315214
• 1-[(2-chlorophenyl)methyl]indol-6-amine
• 1-[(2-chlorophenyl)methyl]-1H-indol-6-amine
• 1096264-48-0
• 1-[(2-Chlorophenyl)methyl]indol-6-amine

• Inchi： 1S/C15H13ClN2/c16-14-4-2-1-3-12(14)10-18-8-7-11-5-6-13(17)9-15(11)18/h1-9H,10,17H2
• InChI Key： VCIQUMNSCFZUAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=CC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 256.0767261g/mol
• Monoisotopic Mass: 256.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 31Ų

Additional information on 1-[(2-Chlorophenyl)methyl]indol-6-amine

1-[(2-Chlorophenyl)methyl]indol-6-amine (CAS No. 1096264-48-0): A Comprehensive Overview

The compound 1-[(2-Chlorophenyl)methyl]indol-6-amine, identified by the CAS registry number 1096264-48-0, is a structurally unique indole derivative with significant potential in various fields of chemistry and pharmacology. This compound belongs to the broader class of indole-containing molecules, which have garnered considerable attention due to their diverse biological activities and applications in drug discovery.

Indole derivatives have long been recognized for their role in natural products, such as tryptophan and serotonin, and synthetic analogs have been extensively studied for their pharmacological properties. The presence of the chlorine substituent at the 2-position of the phenyl ring in 1-[(2-Chlorophenyl)methyl]indol-6-amine introduces unique electronic and steric effects, which can significantly influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of indole-based compounds.

One of the most intriguing aspects of 1-[(2-Chlorophenyl)methyl]indol-6-amine is its potential as a lead compound in drug development. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug design.

Moreover, the synthesis of 1-[(2-Chlorophenyl)methyl]indol-6-amine has been optimized through innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production, which is crucial for preclinical testing and eventual commercialization.

In terms of biological evaluation, recent findings suggest that 1096264-48 exhibits selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific pathways involved in cancer progression, such as angiogenesis and metastasis. Furthermore, preliminary studies indicate that this compound may synergize with existing chemotherapeutic agents, enhancing their efficacy while reducing side effects.

The structural versatility of 1-(chlorophenylmethyl)indolamine also makes it an attractive scaffold for further chemical modifications. By introducing additional functional groups or altering the substitution pattern on the phenyl ring, researchers can potentially tailor its properties for specific therapeutic applications. For example, substituting chlorine with other halogens or electron-donating groups could modulate its lipophilicity and improve its ability to cross cellular membranes.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of CAS No. 1096264-48. These methods provide critical insights into the compound's molecular integrity and help ensure its reliability for downstream applications.

In conclusion, 1-(chlorophenylmethyl)indolamine (CAS No. 1096264) represents a valuable addition to the portfolio of indole derivatives with potential implications in drug discovery and chemical synthesis. Its unique structure, coupled with promising biological activities, positions it as a key molecule for further investigation in both academic and industrial settings.